Cas no 1208077-87-5 (2-Chloro-3,4-difluoroiodobenzene)
2-Chloro-3,4-difluoroiodobenzene is a halogenated aromatic compound featuring chloro, fluoro, and iodo substituents on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety serves as a reactive site. The presence of both chloro and fluoro groups enhances its utility in pharmaceutical and agrochemical applications, enabling further functionalization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in demanding synthetic workflows. Its well-defined structure and reactivity profile make it a preferred choice for researchers developing advanced heterocyclic systems or fine chemicals.
1208077-87-5 structure
Product Name:2-Chloro-3,4-difluoroiodobenzene
CAS No:1208077-87-5
MF:C6H2ClF2I
MW:274.434360027313
CID:4577626
PubChem ID:50998378
Update Time:2025-05-28
2-Chloro-3,4-difluoroiodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3,4-difluoroiodobenzene
- 2-Chloro-3,4-difluoro-1-iodobenzene
-
- MDL: MFCD12922592
- Inchi: 1S/C6H2ClF2I/c7-5-4(10)2-1-3(8)6(5)9/h1-2H
- InChI Key: HIEAQOVWDAYTEU-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(=C1Cl)F)F
Computed Properties
- Exact Mass: 273.88578 g/mol
- Monoisotopic Mass: 273.88578 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0
- Molecular Weight: 274.43
2-Chloro-3,4-difluoroiodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043131-250mg |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 250mg |
£235.00 | 2022-03-01 | |
| Fluorochem | 043131-1g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 1g |
£465.00 | 2022-03-01 | |
| Fluorochem | 043131-5g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 5g |
£1355.00 | 2022-03-01 | |
| Alichem | A013028110-250mg |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A013028110-500mg |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A013028110-1g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 97% | 1g |
$1519.80 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1238087-250mg |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 250mg |
$485 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1238087-1g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 1g |
$870 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1238087-5g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 5g |
$2400 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1238087-25g |
2-Chloro-3,4-difluoroiodobenzene |
1208077-87-5 | 95% | 25g |
$6335 | 2024-06-05 |
2-Chloro-3,4-difluoroiodobenzene Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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